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Compound of Interest

Compound Name: Vinylidene chloride

Cat. No.: B033914

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of vinylidene chloride monomer. Designed for researchers, scientists, and
professionals in drug development, this document aggregates critical data, outlines detailed
experimental methodologies, and visualizes key chemical processes.

Physical Properties

Vinylidene chloride, systematically named 1,1-dichloroethene, is a colorless liquid with a
characteristic sweet, chloroform-like odor.[1][2] It is a volatile compound that is denser than
water and its vapors are heavier than air.[1][2][3] Below is a summary of its key physical
properties.

Table 1: Physical Properties of Vinylidene Chloride Monomer
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Property Value Source(s)
IUPAC Name 1,1-Dichloroethene [1]
Synonyms Vinylidene dichloride, 1,1-DCE  [1][4]
CAS Number 75-35-4 [1][5]
Molecular Formula C2H2Cl2 [1][5]
Molecular Weight 96.94 g/mol [11[31[61[7]
Appearance Colorless liquid [1112]
Odor Mild, sweet, chloroform-like [11[2]
Boiling Point 31.6 °C (89 °F) [1][3][6]
Melting Point -122.5 °C (-188.5 °F) [31[6]
Density 1.213 g/cm? at 20 °C [1][6]
Vapor Pressure 500 mmHg at 20 °C (68 °F) [31[4]
Vapor Density 3.25 (Air=1) [31[6]
Solubility in Water 0'2_5 9100 ml at 25 °C [1]

(Slightly soluble)

Soluble in ethanol, acetone,
Solubility in Organic Solvents benzene, chloroform, and ethyl  [1]

ether
Flash Point -18 °C (0 °F) (closed cup) [8]
Autoignition Temperature 570 °C (1058 °F) [1112][9]
Explosive Limits in Air 5.6 - 16.0 % by volume [9][10]

Octanol/Water Partition

Coefficient (log Pow)

1.32

[9]

Chemical Properties and Reactivity
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Vinylidene chloride is a reactive monomer primarily used in the production of various

polymers.[11][12] Its chemical behavior is dominated by the double bond and the two chlorine
atoms on the same carbon.

Polymerization

Vinylidene chloride readily undergoes polymerization, which can be initiated by free radicals
or anionic mechanisms.[8][13] This polymerization is exothermic and can be violent if not
controlled, especially in the presence of initiators, heat, light, or oxygen.[2][3] Commercial
vinylidene chloride is typically stabilized with an inhibitor, such as the monomethyl ether of
hydroquinone (MEHQ), to prevent spontaneous polymerization.[2][13]

Free-Radical Polymerization: This is the most common method for polymerizing vinylidene
chloride. The process involves three main stages: initiation, propagation, and termination.

Propagation

n(CH2=CCla)

R-(CH2-CCl2)n-CHa-C(Cl)ze

Initiation

Termination

Addition to Monomer

Poly(vinylidene chloride)
Initiator (e.g., AIBN, Peroxide)

Click to download full resolution via product page

Free-radical polymerization of vinylidene chloride.

Anionic Polymerization: Vinylidene chloride can also be polymerized using anionic initiators
like n-butyllithium.[3][8] The electron-withdrawing nature of the chlorine atoms makes the
double bond susceptible to nucleophilic attack.
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Propagation

n(CH2=CClz)

Bu-(CH2-CCl2)n-CHa-C(Cl)2~ Li*

Initiation

Vinylidene Chloride
(CH2=CCl)
Addition to Monomer
Initiator (e.g., BuLi)

Termination

Bu-CH2-C(Cl)>~ Li* Addition of 'n’ Monomers Poly(vinylidene chioride)

Click to download full resolution via product page

Anionic polymerization of vinylidene chloride.

Peroxide Formation

In the presence of oxygen, vinylidene chloride can form explosive peroxides.[1][8] This is a
significant hazard, and materials that have been stored for extended periods or exposed to air
should be tested for the presence of peroxides before use, especially before distillation which

can concentrate the peroxides.

(CH2=CClI2)

Oxygen (O2)

Click to download full resolution via product page

Vinylidene Chloride
Autoxidation

Explosive Peroxides

Peroxide formation from vinylidene chloride.

Decomposition

When heated to decomposition, vinylidene chloride can release toxic fumes of hydrogen
chloride and phosgene.[3][14]
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Incompatibilities

Vinylidene chloride is incompatible with strong oxidizing agents, copper, aluminum, and their
alloys.[4][13] Copper can react with acetylenic impurities to form explosive copper acetylides,

while aluminum can form reactive aluminum chloralkyls.[13]

Synthesis

Commercially, vinylidene chloride is produced by the dehydrochlorination of 1,1,2-
trichloroethane using a base such as sodium hydroxide or lime.[2][13][15]

1,1,2-Trichloroethane
(CICH2CHCI?)

Base (e.g., NaOH)

Vinylidene Chloride
(CH2=CClI2)

Click to download full resolution via product page
Synthesis of vinylidene chloride.

Experimental Protocols

Accurate determination of the physical and chemical properties of vinylidene chloride is
crucial for its safe handling and application. Below are detailed methodologies for key

experiments.

Determination of Boiling Point

The boiling point of the volatile vinylidene chloride can be determined using a simple

distillation apparatus.[2][14]
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Apparatus:

e Round-bottom flask

e Heating mantle

« Distillation head with a thermometer adapter
e Condenser

¢ Receiving flask

 Boiling chips

e Thermometer

Procedure:

e Place a small volume of vinylidene chloride (inhibited) and a few boiling chips into the
round-bottom flask.

o Assemble the distillation apparatus in a fume hood. Ensure all joints are properly sealed.

» Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor.

e Begin heating the flask gently with the heating mantle.

o Record the temperature when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This constant temperature is the boiling point.

Record the atmospheric pressure as the boiling point is pressure-dependent.

Determination of Density

The density of vinylidene chloride can be measured using a pycnometer or a digital density
meter.[4]

Apparatus:
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e Pycnometer (specific gravity bottle) of a known volume

e Analytical balance

o Constant temperature water bath

Procedure:

o Clean and dry the pycnometer thoroughly and determine its mass.

« Fill the pycnometer with distilled water and place it in the constant temperature water bath
(e.g., 20 °C) until it reaches thermal equilibrium.

» Adjust the water level to the calibration mark, dry the outside of the pycnometer, and weigh
it.

o Empty and dry the pycnometer.

 Fill the pycnometer with vinylidene chloride, allow it to reach thermal equilibrium in the
water bath, adjust the volume, and weigh it.

o Calculate the density using the formula: Density = (mass of vinylidene chloride) / (volume
of pycnometer). The volume of the pycnometer is determined from the mass and known
density of water at the experimental temperature.

Determination of Solubility in Water

The shake-flask method is a standard procedure for determining the solubility of sparingly
soluble substances like vinylidene chloride in water.

Apparatus:

Conical flasks with stoppers

Shaker or magnetic stirrer

Constant temperature bath

Centrifuge
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e Gas chromatograph (GC) or other suitable analytical instrument
Procedure:

e Add an excess amount of vinylidene chloride to a known volume of distilled water in a
conical flask.

o Seal the flask and place it in a constant temperature shaker bath (e.g., 25 °C).
o Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

» Allow the mixture to stand in the constant temperature bath for several hours to allow the
phases to separate.

o Carefully withdraw a sample from the aqueous phase, avoiding any undissolved vinylidene
chloride. Centrifugation can be used to aid separation.

e Analyze the concentration of vinylidene chloride in the aqueous sample using a pre-
calibrated analytical method such as gas chromatography.

Determination of Flash Point

The flash point of the highly flammable vinylidene chloride is determined using a closed-cup
tester.[1][11]

Apparatus:

e Tag Closed-Cup Tester or Pensky-Martens Closed-Cup Tester

e Thermometer

e Ignition source (e.g., a small flame or electric igniter)

Procedure:

o Place the specified volume of vinylidene chloride into the test cup.

o Close the lid and begin to heat the sample at a slow, constant rate.
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o Atregular temperature intervals, apply the ignition source to the vapor space above the
liquid.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite momentarily.

Determination of Explosive Limits

The lower and upper explosive limits of vinylidene chloride vapor in air are determined in a
specialized explosion vessel.

Apparatus:

o Explosion-proof, sealed vessel of known volume with an ignition source (e.g., spark plug)
e Pressure transducer

o System for introducing precise amounts of vinylidene chloride and air

Procedure:

Evacuate the explosion vessel.
 Introduce a known partial pressure of vinylidene chloride vapor into the vessel.

« Introduce air to bring the total pressure to atmospheric pressure. The concentration of
vinylidene chloride is calculated from the partial pressures.

» Activate the ignition source.

o Monitor for a propagating flame or a significant pressure rise using the pressure transducer,
which indicates an explosion.

o Repeat the experiment with varying concentrations of vinylidene chloride to determine the
minimum concentration (Lower Explosive Limit - LEL) and the maximum concentration
(Upper Explosive Limit - UEL) that will support combustion.

Safe Handling and Storage
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Due to its high flammability, tendency to form explosive peroxides, and toxicity, strict safety
precautions must be followed when handling vinylidene chloride.

o Storage: Store in a cool, dark, well-ventilated area away from heat, sunlight, and sources of
ignition.[16] Containers should be tightly sealed and regularly checked for peroxide
formation. It should be stored under an inert atmosphere (e.g., nitrogen).

» Handling: All work with vinylidene chloride should be conducted in a well-ventilated fume
hood.[6] Use non-sparking tools and grounded equipment to prevent static discharge.[9]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[14][17] For higher concentrations, respiratory
protection may be necessary.[6]

o Spills: In case of a spill, evacuate the area, eliminate all ignition sources, and absorb the spill
with an inert material.[18]

4 Storage
Store in a cool, dark, Under inert atmosphere Reqularly check for peroxides
well-ventilated area (e.g., Nitrogen) 9 y P
N
4 Handling
Work in a fume hood Use grounded equipment and Wear appropriate PPE
non-sparking tools (gloves, goggles, lab coat)

N

Emergency Procedures

Spill: Evacuate, eliminate ignition Fire: Use dry chemical, COz,
sources, absorb with inert material or foam extinguisher

Click to download full resolution via product page

Workflow for safe handling of vinylidene chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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